Cas no 27652-35-3 (Benzenamine, 2-[(1E)-2-phenylethenyl]-)

• Product Name: Benzenamine, 2-[(1E)-2-phenylethenyl]-
• CAS No: 27652-35-3
• MF: C₁₄H₁₃N
• MW: 195.259723424911
• CID: 1431658
• PubChem ID: 5704874
• Update Time: 2025-04-20

Benzenamine, 2-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(1E)-2-phenylethenyl]-
• 2-(2-phenyl-ethen-1-yl)-aniline
• TRANS-STILBENE-2-AMINE
• 27652-35-3
• SCHEMBL3885086
• UNII-UEU2OQC4YW
• 2-[(1E)-2-phenylethenyl]aniline
• SCHEMBL911942
• DTXSID101019372
• UEU2OQC4YW
• 2-((E)-2-Phenylethenyl)aniline
• 2-[(E)-2-phenylethenyl]aniline
• 2-([e]-2-phenylethenyl)aniline
• 1-(2-Aminophenyl)-2-phenylethene
• AKOS004904959
• Q27291052
• 2-aminostilbene
• 13066-19-8
• (E)-2- styrylbenzenamine
• HS-7377
• CHEMBL3735356

• Inchi： 1S/C14H13N/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-11H,15H2/b11-10+
• InChI Key： BIEFDNUEROKZRA-ZHACJKMWSA-N
• SMILES： NC1C=CC=CC=1/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 195.10489
• Monoisotopic Mass: 195.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02